Cas no 2171489-91-9 (1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylazocane-2-carboxylic acid)

• Product Name: 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylazocane-2-carboxylic acid
• CAS No: 2171489-91-9
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6378601
• PubChem ID: 165516935
• Update Time: 2025-09-28

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylazocane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylazocane-2-carboxylic acid
• 1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanoyl]azocane-2-carboxylic acid
• 2171489-91-9
• EN300-1498262

• Inchi： 1S/C28H34N2O5/c1-28(2,17-25(31)30-16-10-4-3-5-15-24(30)26(32)33)29-27(34)35-18-23-21-13-8-6-11-19(21)20-12-7-9-14-22(20)23/h6-9,11-14,23-24H,3-5,10,15-18H2,1-2H3,(H,29,34)(H,32,33)
• InChI Key： WAFVOFRIASBPCN-UHFFFAOYSA-N
• SMILES： O(C(NC(C)(C)CC(N1CCCCCCC1C(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 746
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylazocane-2-carboxylic acid

Recent Advances in the Study of 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylazocane-2-carboxylic acid (CAS: 2171489-91-9)

The compound 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylazocane-2-carboxylic acid (CAS: 2171489-91-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique azocane backbone and fluorenylmethoxycarbonyl (Fmoc) protecting group, has shown promising potential in peptide synthesis and drug development. Recent studies have focused on its role as a building block for novel therapeutic agents, particularly in the context of targeted drug delivery and enzyme inhibition.

One of the key findings in the latest research is the compound's ability to enhance the stability and bioavailability of peptide-based drugs. The Fmoc group, a well-established protecting group in solid-phase peptide synthesis (SPPS), contributes to the compound's resistance to enzymatic degradation, making it an attractive candidate for the development of orally bioavailable peptide therapeutics. Researchers have also explored its utility in the synthesis of cyclic peptides, which are increasingly recognized for their therapeutic potential due to their improved metabolic stability and target specificity.

In a recent study published in the Journal of Medicinal Chemistry, the compound was utilized as a key intermediate in the synthesis of a novel class of protease inhibitors. The study demonstrated that the incorporation of 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylazocane-2-carboxylic acid into the inhibitor scaffold significantly improved binding affinity and selectivity for the target enzyme. This finding underscores the compound's potential in the design of next-generation enzyme inhibitors with enhanced pharmacological properties.

Another area of active research involves the use of this compound in the development of prodrugs. Prodrug strategies are increasingly employed to overcome challenges associated with drug delivery, such as poor solubility and rapid metabolism. The unique structural features of 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylazocane-2-carboxylic acid make it an ideal candidate for prodrug design, as it can be readily modified to release active drug molecules under specific physiological conditions. Recent preclinical studies have shown promising results, with prodrugs derived from this compound exhibiting improved pharmacokinetic profiles and reduced off-target effects.

Despite these advancements, challenges remain in the large-scale synthesis and purification of 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylazocane-2-carboxylic acid. Researchers are actively exploring optimized synthetic routes and purification techniques to address these issues. Additionally, further studies are needed to fully elucidate the compound's mechanism of action and its potential applications in other therapeutic areas, such as oncology and neurodegenerative diseases.

In conclusion, 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylazocane-2-carboxylic acid (CAS: 2171489-91-9) represents a versatile and promising tool in chemical biology and pharmaceutical research. Its unique structural properties and demonstrated efficacy in peptide synthesis and drug development make it a valuable asset for the design of novel therapeutic agents. Continued research in this area is expected to yield further insights and applications, paving the way for innovative treatments in various disease areas.